2-(2,6-difluorophenyl)-4-[(E)-1-(dimethylamino)ethylidene]-1,3-oxazol-5(4H)-one

• IUPAC Name: (4E)-2-(2,6-difluorophenyl)-4-[1-(dimethylamino)ethylidene]-1,3-oxazol-5-one
• InChI: InChI=1S/C13H12F2N2O2/c1-7(17(2)3)11-13(18)19-12(16-11)10-8(14)5-4-6-9(10)15/h4-6H,1-3H3/b11-7+
• InChI Key: QSDMMIPFMCVLKW-YRNVUSSQSA-N
• Canonical SMILES: CC(=C1C(=O)OC(=N1)C2=C(C=CC=C2F)F)N(C)C
• Isomeric SMILES: C/C(=C\1/C(=O)OC(=N1)C2=C(C=CC=C2F)F)/N(C)C
• Molecular Formula: C13H12F2N2O2
• Molecular Weight: 266.24 g/mol
• CAS No.: 866010-20-0

Description

This compound, also known as 2-(2,6-difluorophenyl)-4-[(E)-1-(dimethylamino)ethylidene]-1,3-oxazol-5(4H)-one, has the molecular formula C13H12F2N2O2 and a molecular weight of 266.248. It is available for purchase from various chemical suppliers.

Molecular Structure Analysis

The molecular structure of this compound consists of 13 carbon atoms, 12 hydrogen atoms, 2 fluorine atoms, 2 nitrogen atoms, and 2 oxygen atoms. The exact spatial arrangement of these atoms would require more detailed structural data such as X-ray crystallography or NMR spectroscopy.

Scientific Research Applications

Synthesis of Novel Compounds

The compound and its derivatives have been employed in the synthesis of novel chemical entities. For instance, Stanovnik et al. (2002) described the preparation of 1,4-dihydropyridine derivatives from related oxazolones, showcasing their potential in generating diverse chemical structures (Stanovnik et al., 2002). Similarly, the synthesis and characterization of novel oxazolone derivatives for studying their third-order nonlinear optical properties were undertaken by Murthy et al. (2013), demonstrating their relevance in materials science and photonics (Murthy et al., 2013).

Nonlinear Optical Properties

The nonlinear optical properties of oxazolone derivatives have attracted significant attention. Murthy et al. (2013) explored the synthesis of 4-substituted arylidene-2-[5-(2,6-dichlorophenyl)-3-methyl-1,2-oxazol-4-yl]-1,3-oxazol-5-ones to study their third-order nonlinear optical properties, revealing their potential in optical limiting applications (Murthy et al., 2013). Rodrigues et al. (2012) synthesized new fluorescent oxazolone derivatives with high two-photon absorption cross-sections, indicating their applicability in photonics and electronics (Rodrigues et al., 2012).

Pharmacological Studies

While excluding specific details on drug use and side effects, it's noteworthy that compounds related to 2-(2,6-difluorophenyl)-4-[(E)-1-(dimethylamino)ethylidene]-1,3-oxazol-5(4H)-one have been involved in pharmacological studies. For example, the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines, which include similar structural motifs, was reported by Deady et al. (2003) with a focus on their cytotoxic activity, highlighting the compound's relevance in medicinal chemistry research (Deady et al., 2003).